![molecular formula C15H23FOSi B6163012 4-[di-tert-butyl(fluoro)silyl]benzaldehyde CAS No. 915023-44-8](/img/no-structure.png)
4-[di-tert-butyl(fluoro)silyl]benzaldehyde
Overview
Description
4-[di-tert-butyl(fluoro)silyl]benzaldehyde, also known as 4-TBSB, is an organofluorine compound with a wide range of applications in organic synthesis. It is a colorless, volatile liquid that is soluble in various organic solvents. It has been used in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and other materials. It is also used as a reagent in the synthesis of various organic compounds.
Scientific Research Applications
4-[di-tert-butyl(fluoro)silyl]benzaldehyde has been used in a variety of scientific research applications. It has been used to synthesize a variety of organic compounds, including pharmaceuticals, pesticides, and other materials. It has also been used to synthesize a variety of organofluorine compounds, including fluorosilanes, fluorosiloxanes, and fluorosilanes. In addition, 4-[di-tert-butyl(fluoro)silyl]benzaldehyde has been used in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and other materials.
Mechanism of Action
The mechanism of action of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde is not fully understood. However, it is believed that the fluorosilane group in the compound can act as a leaving group, allowing for the formation of a new carbon-fluorine bond. This reaction is believed to be the basis for the synthesis of various organic compounds, including pharmaceuticals, pesticides, and other materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde have not been extensively studied. However, it is believed that the compound may have some potential biological effects, including the inhibition of certain enzymes and the inhibition of certain metabolic pathways. In addition, 4-[di-tert-butyl(fluoro)silyl]benzaldehyde has been shown to have some anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
4-[di-tert-butyl(fluoro)silyl]benzaldehyde has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively stable compound, with a boiling point of 152°C and a melting point of -95°C. This makes it suitable for use in a wide range of laboratory experiments. Additionally, 4-[di-tert-butyl(fluoro)silyl]benzaldehyde is relatively inexpensive and readily available.
A major limitation is that it is a volatile compound, and it can be difficult to handle and store. Additionally, 4-[di-tert-butyl(fluoro)silyl]benzaldehyde is toxic and should be handled with care.
Future Directions
-Further research into the biochemical and physiological effects of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde
-Development of improved synthesis methods for 4-[di-tert-butyl(fluoro)silyl]benzaldehyde
-Investigation of the potential applications of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde in the synthesis of pharmaceuticals, pesticides, and other materials
-Exploration of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as a reagent in organic synthesis
-Investigation of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as a catalyst in organic reactions
-Exploration of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as a flame retardant
-Investigation of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as an insecticide
-Exploration of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as a fungicide
-Investigation of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as a herbicide
-Exploration of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as a biocide
-Investigation of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as an antioxidant
-Exploration of the potential use of 4-[di-tert-butyl(fluoro)silyl]benzaldehyde as an antifouling agent
Synthesis Methods
4-[di-tert-butyl(fluoro)silyl]benzaldehyde is typically synthesized through a two-step process. In the first step, a fluorosilane compound is reacted with a benzaldehyde in the presence of a base to produce a di-tert-butyl(fluoro)silylbenzaldehyde intermediate. In the second step, the intermediate is reacted with a strong acid to produce the desired 4-[di-tert-butyl(fluoro)silyl]benzaldehyde product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[di-tert-butyl(fluoro)silyl]benzaldehyde involves the reaction of 4-bromobenzaldehyde with di-tert-butylfluorosilane in the presence of a base to form the desired product.", "Starting Materials": [ "4-bromobenzaldehyde", "di-tert-butylfluorosilane", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 4-bromobenzaldehyde to a reaction flask", "Add di-tert-butylfluorosilane to the reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
915023-44-8 |
Product Name |
4-[di-tert-butyl(fluoro)silyl]benzaldehyde |
Molecular Formula |
C15H23FOSi |
Molecular Weight |
266.4 |
Purity |
95 |
Origin of Product |
United States |
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